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Compound of Interest

Compound Name: 2,3-Dibromopropionic acid

Cat. No.: B165491 Get Quote

Safe Handling and Disposal of 2,3-
Dibromopropionic Acid
Essential Safety and Logistical Information for Laboratory Professionals

Handling 2,3-Dibromopropionic acid (CAS No. 600-05-5) in a research and development

setting necessitates stringent safety protocols to mitigate risks and ensure personnel safety.[1]

This compound is a corrosive solid that can cause severe skin burns, serious eye damage, and

respiratory irritation.[2][3] Furthermore, it is suspected of causing genetic defects.[2] Adherence

to the following operational and disposal plans is critical for its safe management.

Hazard Summary
2,3-Dibromopropionic acid is classified as a hazardous substance requiring careful handling.

[4] The primary hazards associated with this chemical are summarized below.
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Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[2][3][5]

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.[2][4]

Germ Cell Mutagenicity
Category 2: Suspected of causing genetic

defects.[2]

Specific Target Organ Toxicity
Category 3: May cause respiratory system

irritation.[2]

Corrosive to Metals Category 1: May be corrosive to metals.[2]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the most critical

lines of defense against exposure.[1] The following table outlines the minimum PPE

requirements for handling 2,3-Dibromopropionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromopropionic-acid
https://www.dcfinechemicals.com/en/products/pharma/23-dibromopropionic-acid-detail/
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238267.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nbinno.com/article/other-organic-chemicals/ensuring-safety-best-practices-for-handling-2-3-dibromopropionic-acid-qr
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Handling/Weighi

ng

Chemical safety

goggles and a

face shield.[6][7]

Chemical-

resistant gloves

(e.g., Butyl

rubber,

Neoprene).

Lab coat or

chemical-

resistant apron.

[1]

Use only under a

chemical fume

hood.[2]

Preparing

Solutions

Chemical safety

goggles and a

face shield.[6][7]

Chemical-

resistant gloves.

Lab coat or

chemical-

resistant apron.

[1]

Use only under a

chemical fume

hood.[2]

Spill Cleanup

Chemical safety

goggles and a

face shield.[6][7]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A NIOSH-

approved

respirator with

P3 (EN 143)

cartridges is

required if not in

a fume hood or if

dust is

generated.[6]

Firefighting

Full facepiece,

self-contained

breathing

apparatus

(SCBA).

Chemical-

resistant gloves.

Full protective

gear, including a

chemical-

resistant suit.[2]

Positive

pressure, self-

contained

breathing

apparatus

(SCBA).[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risk.

Operational Plan: Step-by-Step Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[2] Read the Safety Data Sheet (SDS) thoroughly.
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[1]

Engineering Controls: Always handle 2,3-Dibromopropionic acid within a certified chemical

fume hood to minimize inhalation exposure.[2]

Donning PPE: Put on all required PPE as specified in the table above.

Weighing and Transfer: When weighing the solid, use techniques that minimize dust

generation.[7] Use a spatula to carefully transfer the material. Avoid creating dust clouds.

Adding to Solvents: When creating solutions, always add the acid to the solvent slowly;

never add the solvent to the acid.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2] Decontaminate the work area.

Storage: Store 2,3-Dibromopropionic acid in its original, tightly sealed container in a cool,

dry, well-ventilated area.[8][1] It should be segregated from incompatible materials such as

strong bases, oxidizing agents, and metals.[2][4]

Disposal Plan: Step-by-Step Waste Management
All waste containing 2,3-Dibromopropionic acid must be treated as hazardous waste.[4]

Waste Segregation: Do not mix this waste with other waste streams. Keep it in a designated,

sealed, and properly labeled hazardous waste container.

Container Management: Use a corrosive-resistant container for waste collection.

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, paper towels)

and contaminated PPE (e.g., gloves) must also be disposed of as hazardous waste.[7]

Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety (EHS) office. All disposal must comply with local, state, and federal regulations.[4] Do

not discharge any 2,3-Dibromopropionic acid waste into the sewer system.[2][4]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/ensuring-safety-best-practices-for-handling-2-3-dibromopropionic-acid-qr
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/78147.pdf
https://datasheets.scbt.com/sc-238267.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-23-dibromopropionic-acid-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/ensuring-safety-best-practices-for-handling-2-3-dibromopropionic-acid-qr
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238267.pdf
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://datasheets.scbt.com/sc-238267.pdf
https://pim-resources.coleparmer.com/sds/78147.pdf
https://datasheets.scbt.com/sc-238267.pdf
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238267.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate and appropriate action is crucial in an emergency.

First Aid Measures
Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes.[4][7] Seek

immediate medical attention.[2]

Inhalation

Move the person to fresh air.[2] If breathing is

difficult or has stopped, provide artificial

respiration.[9] Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[9] Never give anything by mouth to

an unconscious person.[2] Seek immediate

medical attention.

Spill Response Workflow
The following workflow outlines the procedural steps for managing a spill of 2,3-
Dibromopropionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/H282_SDS.pdf
https://datasheets.scbt.com/sc-238267.pdf
https://pim-resources.coleparmer.com/sds/78147.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/H282_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/H282_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for 2,3-Dibromopropionic Acid Spill

Immediate Action

Cleanup Procedure

Final Steps

Evacuate Area & Alert Others

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Sweep Up Carefully
Avoid Dust Generation

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via EHS

Report Incident

Click to download full resolution via product page

Caption: Procedural workflow for responding to a 2,3-Dibromopropionic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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